![molecular formula C13H14N2O B2899852 3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde CAS No. 400876-78-0](/img/structure/B2899852.png)
3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (DMPPC) is a heterocyclic aldehyde that is used in a variety of scientific research applications. It is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and biochemistry. DMPPC is a colorless, crystalline solid with a melting point of 131-132°C. It is soluble in water, alcohols, and other organic solvents.
Scientific Research Applications
3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is used in a variety of scientific research applications. It is used in organic synthesis as a starting material for the synthesis of heterocyclic compounds. It is also used in the synthesis of pharmaceuticals and biochemicals. This compound is also used in the synthesis of chiral compounds, which are important in the development of new drugs.
Mechanism of Action
Target of Action
Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
Pyrazole derivatives have been shown to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Pyrazole derivatives have been associated with various biochemical pathways, leading to downstream effects such as antileishmanial and antimalarial activities .
Result of Action
Pyrazole derivatives have been associated with various biological effects, including antileishmanial and antimalarial activities .
Advantages and Limitations for Lab Experiments
The main advantage of using 3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in laboratory experiments is its versatility. It can be used in a variety of synthetic and biochemical applications. It is also relatively easy to obtain and is relatively stable. The main limitation is that its mechanism of action is not fully understood, which can make it difficult to predict the effects of using it in laboratory experiments.
Future Directions
For research on 3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde include further exploration of its mechanism of action, development of new synthetic methods for its production, and investigation of its potential applications in pharmaceuticals and biochemistry. Additionally, further research is needed to understand the biochemical and physiological effects of this compound and to develop new methods for its use in laboratory experiments.
Synthesis Methods
3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde can be synthesized from dimethylpyrazole and 4-methylphenyl bromide in an acid-catalyzed reaction. The reaction is carried out in an inert atmosphere at a temperature of 50-60°C. The reaction is complete in about three hours and yields a white crystalline product.
Properties
IUPAC Name |
3,5-dimethyl-1-(4-methylphenyl)pyrazole-4-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c1-9-4-6-12(7-5-9)15-11(3)13(8-16)10(2)14-15/h4-8H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUUBYKOMCHAZSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C(C(=N2)C)C=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.